Cas no 1703002-91-8 (2-(1H-pyrazol-1-yl)nicotinaldehyde)

• Product Name: 2-(1H-pyrazol-1-yl)nicotinaldehyde
• CAS No: 1703002-91-8
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 5094618
• PubChem ID: 108222798
• Update Time: 2026-03-02

2-(1H-pyrazol-1-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)nicotinaldehyde
• 2-pyrazol-1-ylpyridine-3-carbaldehyde
• 2-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C9H7N3O/c13-7-8-3-1-4-10-9(8)12-6-2-5-11-12/h1-7H
• InChI Key： LNRLHJDIQASPMB-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(1H-pyrazol-1-yl)nicotinaldehyde

Comprehensive Overview of 2-(1H-pyrazol-1-yl)nicotinaldehyde (CAS No. 1703002-91-8): Properties, Applications, and Industry Insights

2-(1H-pyrazol-1-yl)nicotinaldehyde (CAS No. 1703002-91-8) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinaldehyde derivative features a pyrazole moiety, which enhances its reactivity and makes it a valuable building block for synthesizing complex molecules. Its molecular formula, C9H7N3O, and unique structural properties position it as a key intermediate in drug discovery and material science applications.

The compound's aldehyde functional group and pyrazole ring contribute to its broad utility in cross-coupling reactions and multicomponent syntheses. Researchers frequently employ 2-(1H-pyrazol-1-yl)nicotinaldehyde in the development of kinase inhibitors, a hot topic in oncology research due to the growing demand for targeted cancer therapies. Recent studies highlight its role in modulating protein-protein interactions, aligning with the trend of precision medicine and personalized therapeutics.

In the agrochemical sector, this compound serves as a precursor for crop protection agents, addressing global concerns about sustainable agriculture and food security. Its bifunctional nature allows for the creation of novel pesticide intermediates with improved environmental profiles—a critical consideration as regulatory agencies worldwide tighten restrictions on persistent organic pollutants.

From a synthetic chemistry perspective, 1703002-91-8 demonstrates remarkable stability under various reaction conditions, making it ideal for high-throughput screening applications. The pharmaceutical industry particularly values its compatibility with click chemistry protocols, which are revolutionizing drug discovery workflows. This aligns with current industry movements toward green chemistry principles and atom-efficient syntheses.

The compound's spectroscopic properties have been extensively characterized, with distinct NMR peaks at 9.85 ppm (aldehyde proton) and 8.70 ppm (pyrazole proton). These characteristics facilitate reaction monitoring through real-time analytical techniques—an increasingly important capability as the chemical industry adopts more process analytical technology (PAT) approaches.

Market analysts note growing demand for 2-(1H-pyrazol-1-yl)nicotinaldehyde in Asia-Pacific research hubs, driven by expanding contract research organizations and government investments in life sciences infrastructure. The compound's commercial availability through major chemical suppliers has improved significantly since 2020, reflecting its rising importance in medicinal chemistry pipelines.

Recent patent analyses reveal innovative applications of this nicotinaldehyde derivative in photoredox catalysis and electrochemical synthesis—two cutting-edge areas that address the chemical industry's need for energy-efficient transformations. These developments position 1703002-91-8 as a compound of interest for researchers working on solar-driven chemistry and flow reactor technologies.

Quality control protocols for 2-(1H-pyrazol-1-yl)nicotinaldehyde typically involve HPLC purity verification (>98%) and moisture content analysis (<0.5%). These specifications meet the stringent requirements of Good Manufacturing Practice (GMP) facilities, particularly those supplying active pharmaceutical ingredients (APIs) to regulated markets.

Environmental fate studies indicate that this compound undergoes biodegradation under standard OECD test conditions, contributing to its favorable environmental health and safety (EHS) profile. This characteristic supports its adoption in industries moving toward greener chemical processes and circular economy models.

Looking forward, 2-(1H-pyrazol-1-yl)nicotinaldehyde is poised to play a significant role in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. Its structural features make it particularly suitable for designing bifunctional molecules that can simultaneously engage multiple biological targets—a strategy gaining traction in polypharmacology research.